Cas no 403825-99-0 (4-((2-cyanophenoxy)methyl)benzoic acid)
403825-99-0 structure
Product name:4-((2-cyanophenoxy)methyl)benzoic acid
4-((2-cyanophenoxy)methyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-((2-cyanophenoxy)methyl)benzoic acid
- SR-01000299896-1
- SR-01000299896
- AKOS000156884
- DQPKEZXWFVJUKN-UHFFFAOYSA-N
- SCHEMBL1749528
- 403825-99-0
- DB-315628
-
- Inchi： InChI=1S/C15H11NO3/c16-9-13-3-1-2-4-14(13)19-10-11-5-7-12(8-6-11)15(17)18/h1-8H,10H2,(H,17,18)
- InChI Key： DQPKEZXWFVJUKN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 253.07389321Da
- Monoisotopic Mass: 253.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.3Ų
4-((2-cyanophenoxy)methyl)benzoic acid Related Literature
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Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
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3. A broadband aggregation-independent plasmonic absorber for highly efficient solar steam generation†Zhongming Huang,Shengliang Li,Xiao Cui,Yingpeng Wan,Yafang Xiao,Shuang Tian,Hui Wang,Xiaozhen Li,Qi Zhao,Chun-Sing Lee J. Mater. Chem. A, 2020,8, 10742-10746
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
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9. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockadeAmir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
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Linlin Chen,Yu Qin,Jing Cheng,Yi Cheng,Zhixiang Lu,Xiaolan Liu,Shaoxiong Yang,Shuhan Lu,Liyan Zheng,Qiue Cao RSC Adv., 2020,10, 36212-36218
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